![molecular formula C16H22FNO4S B1600541 tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate CAS No. 226398-50-1](/img/structure/B1600541.png)
tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate
Overview
Description
Tert-Butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate is a chemical compound that has gained attention in the scientific community for its potential applications in research. This compound is commonly referred to as TFPB and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
Synthesis Processes
Key Intermediate Synthesis : A derivative of tert-butyl piperidine-1-carboxylate, similar to tert-butyl 4-((4-fluorophenyl)sulfonyl)piperidine-1-carboxylate, was synthesized as a key intermediate of Vandetanib, a drug used in cancer treatment. The synthesis involved steps like acylation, sulfonation, and substitution, achieving a total yield of 20.2% (Wang, Wang, Tang, & Xu, 2015).
Synthetic Utility : Another related compound was prepared using a modified Bruylants approach, highlighting the synthetic utility of these compounds in pharmacological research due to their novel chemistry and useful second nitrogen atom on the N-tert-butyl piperazine substructure (Gumireddy et al., 2021).
Anticancer Drug Intermediates : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an analogue of the tert-butyl piperidine-1-carboxylate series, was synthesized as an important intermediate for small molecule anticancer drugs, showcasing the significant role these compounds play in the development of new cancer treatments (Zhang, Ye, Xu, & Xu, 2018).
Chemical Transformations and Applications
Crystal Structure Analysis : A study focused on the crystal structure of a tert-butyl piperazine derivative, providing insights into the molecular packing and interactions, which is crucial for understanding the physical properties and potential applications in drug design (Didierjean et al., 2004).
Biological Evaluation : One of the tert-butyl piperazine derivatives was synthesized and screened for its in vitro antibacterial and anthelmintic activity, suggesting potential applications in treating bacterial infections and parasitic worms (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).
properties
IUPAC Name |
tert-butyl 4-(4-fluorophenyl)sulfonylpiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22FNO4S/c1-16(2,3)22-15(19)18-10-8-14(9-11-18)23(20,21)13-6-4-12(17)5-7-13/h4-7,14H,8-11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQEOFGKCYHRZIQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)S(=O)(=O)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22FNO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70452350 | |
Record name | tert-Butyl 4-(4-fluorobenzene-1-sulfonyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70452350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
343.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
226398-50-1 | |
Record name | tert-Butyl 4-(4-fluorobenzene-1-sulfonyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70452350 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.